2-(4-Bromo-2-fluorophenyl)hexahydro-1H-isoindole-1,3(2H)-dione

• CAS No.: 61330-04-9
• Molecular Formula: C14H13BrFNO2
• Molecular Weight: 326.16 g/mol
• IUPAC Name: 2-(4-bromo-2-fluorophenyl)-3a,4,5,6,7,7a-hexahydroisoindole-1,3-dione
• InChI: InChI=1S/C14H13BrFNO2/c15-8-5-6-12(11(16)7-8)17-13(18)9-3-1-2-4-10(9)14(17)19/h5-7,9-10H,1-4H2
• InChI Key: NFCWCXBKBKSNJJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2C(C1)C(=O)N(C2=O)C3=C(C=C(C=C3)Br)F

Description

2-(4-Bromo-2-fluorophenyl)hexahydro-1H-isoindole-1,3(2H)-dione is a useful research compound. Its molecular formula is C14H13BrFNO2 and its molecular weight is 326.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

11.4 Parts of 4-bromo-2-fluoroaniline were added to a solution of 10 parts of cyclohexane-1,2-dicarboxylic anhydride in 100 parts of glacial acetic acid and the mixture was stirred for 2 hours. The mixture was refluxed for 20 hours and then poured onto 200 parts of ice. The resulting purple crystals were filtered and recrystallized from 70 parts of methanol at -40° to yield 7.6 parts of lavender crystals of 2-(4-bromo-2-fluorophenyl)-3a,4,5,6,7,7a-hexahydro-1H-isoindole-1,3(2H)-dione melting at 90°-92°.